![molecular formula C18H21NO3 B3963552 N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide](/img/structure/B3963552.png)
N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide
Overview
Description
N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide, also known as DMPP, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. DMPP is a derivative of fenofibrate, a drug used to treat high cholesterol levels. However, DMPP has shown promising results in scientific research applications beyond its use as a drug.
Mechanism of Action
N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide exerts its effects through the activation of peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a key role in regulating lipid metabolism and inflammation. Activation of PPARα by this compound leads to the upregulation of genes involved in fatty acid oxidation and the downregulation of genes involved in lipid synthesis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to increase energy expenditure, improve insulin sensitivity, and reduce body weight gain. This compound has also been shown to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has been shown to be effective in a variety of experimental models. However, this compound has some limitations, such as its relatively low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide. One area of interest is the development of this compound derivatives with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of the effects of this compound on other metabolic pathways beyond lipid metabolism. Finally, further research is needed to determine the safety and efficacy of this compound in human subjects.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide has been studied for its potential use in various fields of scientific research. In the field of cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its potential use in treating obesity and metabolic disorders, as it has been shown to increase energy expenditure and improve insulin sensitivity.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(2-methoxyphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-12-8-7-9-13(2)17(12)19-18(20)14(3)22-16-11-6-5-10-15(16)21-4/h5-11,14H,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNSLEHVVJCKNGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(C)OC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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